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Compound of Interest

Compound Name: Biotin-PEG12-NHS ester

Cat. No.: B3113079

For researchers, scientists, and drug development professionals engaged in bioconjugation,
targeted drug delivery, and diagnostic assay development, Biotin-PEG12-NHS ester is a
critical reagent. This guide provides an in-depth overview of this versatile molecule, including a
comparative list of suppliers, key technical data, detailed experimental protocols, and visual
representations of its chemical reactivity and experimental workflow.

Supplier and Catalog Information

A variety of life science suppliers offer Biotin-PEG12-NHS ester, ensuring its accessibility for
research and development purposes. The following table summarizes a selection of suppliers
and their corresponding catalog numbers for easy reference.
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Supplier Catalog Number
AxisPharm AP10527[1]
BroadPharm BP-21619[2]

BPS Bioscience

27445[3]

Gentaur

24-sc-495911[3]

Glyco MindSynth

GMSL-1164[4]

MedchemExpress HY-129387
Precise PEG AG-2759[5]
TargetMol T17561[6]
Biosynth FB72909[7]
PurePEG

Technical Data Summary

Biotin-PEG12-NHS ester is a heterobifunctional crosslinker comprising a biotin moiety for

affinity binding to streptavidin or avidin, a 12-unit polyethylene glycol (PEG) spacer to enhance

solubility and reduce steric hindrance, and an N-hydroxysuccinimide (NHS) ester for covalent

conjugation to primary amines.[1] Key quantitative data for this reagent are summarized below.

Parameter

Value

Molecular Formula

C41H72N4018S[1][4][5][7]

Molecular Weight ~941.09 g/mol [1][7]

CAS Number 1934296-88-4[1][6], 365441-71-0[1][2][4]
Purity >90% to >98% (supplier dependent)[2][5][6]
Appearance White to off-white solid, may appear sticky[8]

Storage Conditions

-20°C, protect from moisture[2][3][8]

Solubility

Soluble in DMSO and DMF
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Reaction Mechanism

The utility of Biotin-PEG12-NHS ester lies in the reactivity of the NHS ester group towards
primary amines, such as the e-amino group of lysine residues and the N-terminus of proteins.
This reaction, a nucleophilic acyl substitution, results in the formation of a stable amide bond
and the release of N-hydroxysuccinimide.

Reaction of Biotin-PEG12-NHS ester with a primary amine.

Experimental Protocols

The following protocols provide a general framework for the biotinylation of proteins using
Biotin-PEG12-NHS ester. Optimization may be required for specific applications.

Materials

e Biotin-PEG12-NHS ester
e Protein to be labeled

« Reaction Buffer. Amine-free buffer, e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2-
8.0.[9] Avoid buffers containing primary amines like Tris or glycine.[10]

e Quenching Solution: 1 M Tris-HCI, pH 8.0 or glycine solution
e Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

 Purification column (e.g., size-exclusion chromatography)

Protocol for Protein Biotinylation

» Reagent Preparation:

o Equilibrate the vial of Biotin-PEG12-NHS ester to room temperature before opening to
prevent moisture condensation.[9]

o Immediately before use, prepare a stock solution of Biotin-PEG12-NHS ester in
anhydrous DMSO or DMF (e.g., 10 mg/mL).[11] NHS esters are moisture-sensitive and
hydrolyze in agueous solutions, so fresh preparation is crucial.[10][11]
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e Protein Preparation:

o Dissolve the protein to be labeled in the reaction buffer at a concentration of 1-10 mg/mL.

[°]
 Biotinylation Reaction:

o Add a 10-20 fold molar excess of the Biotin-PEG12-NHS ester stock solution to the
protein solution.[9] The optimal molar ratio may need to be determined empirically based
on the protein and desired degree of labeling.

o Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C
with gentle stirring.[9]

e Quenching:
o Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM.
o Incubate for an additional 15-30 minutes at room temperature.[4]

 Purification:

o Remove excess, unreacted biotinylation reagent and byproducts by size-exclusion
chromatography (e.g., a PD-10 desalting column), dialysis, or tangential flow filtration.

Experimental Workflow

The general workflow for a typical protein biotinylation experiment is depicted below.
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General workflow for protein biotinylation.

Conclusion

Biotin-PEG12-NHS ester is an indispensable tool for the covalent modification of proteins and
other biomolecules. Its unique structure, combining the high-affinity biotin tag with a flexible and
solubilizing PEG spacer and a reactive NHS ester, enables a wide range of applications in
research and drug development. By understanding the technical specifications, reaction
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mechanism, and experimental protocols associated with this reagent, researchers can
effectively harness its capabilities for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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